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Compound of Interest

Compound Name:
Ethyl 6-(4-biphenyl)-6-

oxohexanoate

Cat. No.: B1327813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physical properties, specifically the melting and boiling

points, of Ethyl 6-(4-biphenyl)-6-oxohexanoate. Due to the compound's novelty or limited

public documentation, experimentally determined data for these properties are not readily

available in surveyed chemical databases.

This guide provides standardized, detailed experimental protocols for the determination of

melting and boiling points applicable to this and other novel organic compounds. Additionally, it

outlines a general workflow for the synthesis and characterization of related compounds,

offering a procedural blueprint for researchers.

Physical Properties of Ethyl 6-(4-biphenyl)-6-
oxohexanoate
A comprehensive search of scientific literature and chemical databases did not yield

experimentally determined melting and boiling points for Ethyl 6-(4-biphenyl)-6-
oxohexanoate. The table below reflects this lack of available data.
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Physical Property Value Source

Melting Point Data not available Not available

Boiling Point Data not available Not available

The absence of this data underscores the importance of empirical determination for novel

compounds in a laboratory setting. The following sections provide detailed protocols for these

essential characterizations.

Experimental Protocols for Physical Property
Determination
The following are detailed, generalized methodologies for determining the melting and boiling

points of a solid organic compound like Ethyl 6-(4-biphenyl)-6-oxohexanoate.

Melting Point Determination (Capillary Method)
This method is a widely used and reliable technique for determining the melting point of a

crystalline solid.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Sample of the organic compound (finely powdered)

Spatula

Mortar and pestle (optional, for grinding crystals)

Thermometer (calibrated)

Procedure:
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Sample Preparation: Ensure the sample is completely dry and finely powdered. If necessary,

gently crush the crystals using a mortar and pestle.

Loading the Capillary Tube: Invert the open end of a capillary tube into the powdered

sample. A small amount of the solid will be forced into the tube. Tap the sealed end of the

tube gently on a hard surface to pack the solid down. Repeat until a sample column of 2-3

mm is achieved at the bottom of the tube.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus. Ensure the thermometer is correctly positioned with its bulb close to the capillary

tube.

Initial Rapid Heating: If the approximate melting point is unknown, a preliminary rapid heating

can be performed to get an estimate. Heat the sample at a rate of 10-15 °C per minute and

note the temperature at which it melts.

Accurate Determination: Allow the apparatus to cool. Prepare a new sample in a fresh

capillary tube. Heat the apparatus rapidly to about 15-20 °C below the estimated melting

point.

Slow Heating and Observation: Decrease the heating rate to 1-2 °C per minute.

Recording the Melting Range: Observe the sample closely through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range) and the temperature at which the entire sample becomes a clear liquid (the end of the

melting range). A pure compound will typically have a sharp melting range of 0.5-1.5 °C.[1]

Boiling Point Determination (Micro Method)
For small quantities of a liquid, the micro boiling point determination is a suitable technique. If

Ethyl 6-(4-biphenyl)-6-oxohexanoate were a liquid at room temperature, this method would

be appropriate.

Apparatus and Materials:

Small test tube (e.g., 75 x 10 mm)
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Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.g., oil bath or Thiele tube)

Rubber band or wire to attach the test tube to the thermometer

Sample of the liquid organic compound

Procedure:

Sample Preparation: Add a few drops of the liquid sample into the small test tube to a depth

of about 1-2 cm.

Capillary Inversion: Place the capillary tube into the test tube with the open end downwards.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire,

ensuring the bottom of the test tube is level with the thermometer bulb.

Heating: Immerse the assembly into the heating bath. The heat transfer medium (e.g.,

mineral oil) should be above the level of the liquid in the test tube but below the top of the

test tube.

Observation of Bubbles: Heat the bath gently. As the temperature rises, a stream of bubbles

will emerge from the open end of the inverted capillary tube.

Determining the Boiling Point: Continue gentle heating until a steady and rapid stream of

bubbles is observed. Turn off the heat and allow the bath to cool slowly. The boiling point is

the temperature at which the stream of bubbles stops, and the liquid begins to enter the

capillary tube.[2][3][4]

Visualized Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate key workflows

relevant to the synthesis and characterization of a novel compound.
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Synthesis of 6-Aryl-4-Oxohexanoic Acids

Appropriate Aldehyde (Ia-f)

Condensation
(Piperidine, Acetic Acid, Toluene)

Levulinic Acid

6-Aryl-4-oxohex-5-enoic Acids (IIa-f)

Catalytic Hydrogenation
(H2, Pd/C)

6-Aryl-4-oxohexanoic Acids (IIIa-d)
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Workflow for Physical Property Determination of a Novel Compound

Synthesized Novel Compound
(e.g., Ethyl 6-(4-biphenyl)-6-oxohexanoate)

Purification
(e.g., Recrystallization, Chromatography)

Purity Assessment
(e.g., HPLC, NMR)

Melting Point Determination Boiling Point Determination
(if liquid)

Data Reporting and Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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physical-properties-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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